Journal Name:Expert Opinion on Drug Delivery
Journal ISSN:1742-5247
IF:8.129
Journal Website:http://www.tandfonline.com/loi/iedd20
Year of Origin:2004
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:90
Publishing Cycle:Bimonthly
OA or Not:Not
Optimization of Biolistic Transformation Parameters for Nicotiana tabacum
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-05-25 , DOI: 10.1134/s0003683823030055
AbstractBiolistics is one of the widely used methods to deliver nucleic acids into plant cells. In this work, we optimized the protocol for biolistic transformation of Nicotiana tabacum with the gene gun PDS-1000/He Biolistic Particle Delivery System. The Green Fluorescent Protein (GFP) gene was used as a marker. The optimal parameters for the transformation of N. tabacum leaf cells were determined as: pressure, 1350 psi; tungsten particle size, 1.3 μm; plasmid DNA purification method, ethanol re-precipitation. The results should be useful for the development of biolistic transformation protocols for plant cells, including application for plant genome editing of agricultural species.
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Development of a Kinetic Microplate Immunoenzyme Determination of Dibutyl Phthalate
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-05-25 , DOI: 10.1134/s0003683823030031
Phthalic acid esters are integral components of modern plastic products and packaging materials, which causes significant contamination of food products and the environment, leading to the need for simple productive monitoring methods. This article presents a rapid enzyme-linked immunosorbent assay (ELISA) for the determination of dibutyl phthalate (DBP) in fruit juices, based on the competitive interaction between free and bound antigen for the binding sites of specific antibodies. The analytical characteristics of the method were studied in various kinetic regimes of the competition stage. Optimal conditions have been established to provide the minimum detection limit and high measurement accuracy. The duration of the competitive stage of ELISA was chosen as 30 min; the range of determined concentrations of DBP was from 0.37 to 68.34 ng/mL with a detection limit of 0.08 ng/mL. The efficiency of the proposed ELISA for testing fruit juices was shown for the chosen DBP extraction mode.
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Creation and Functional Analysis of Mycolicibacterium smegmatis Recombinant Strains Carrying the Bacillary Cytochromes CYP106A1 and CYP106A2 Genes
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2022-12-16 , DOI: 10.1134/s0003683822090058
Mycolicibacterium smegmatis mc2155 has been genetically modified to be used as a platform for the expression of heterologous cytochrome P450 monooxygenases by introducing deletions in the kshB and kstD genes that encode key stages of the steroid nucleus enzymatic degradation. Three sets of genetic constructs have been created for heterologous expression of the genes encoding P450 cytochromes CYP106A1 from Bacillus megaterium DSM319 and CYP106A2 from B. megaterium ATCC13368 in M. smegmatis mc2155 (ΔkshBΔkstD) cells. The recombinant plasmids contained monocistronic expression cassettes of cytochrome genes (pNS31 and pNS32), tricistronic cassettes of cytochrome genes together with cDNA copies of adrenodoxin and adrenodoxin reductase genes of the bovine adrenal cortex (pNS33 and pNS34), or monocistronic gene cassettes of chimeric cytochromes fused with the DNA sequence encoding the CYP116B2 reductase domain from the soil bacterium Rhodococcus sp. NCIMB 9784 (pNS35 and pNS36). The recombinant strains of mycolicibacteria were shown to selectively monohydroxylate androstenedione (AD) under growth conditions. The product was identified as 15β-hydroxyandrostenedione (15β-OH-AD) by mass spectrometry and 1H and 13C NMR spectroscopy. The maximum level of 15β-OH-AD production (17.3 ± 1.5 mg/L) was observed when using the recombinant M. smegmatis mc2155 (ΔkshBΔkstD) (pNS32) strain, which expresses a single cyp106A2 gene from B. megaterium ATCC13368. Host proteins of M. smegmatis mc2155 were shown to be capable of supplying electrons to heterologous cytochromes to support their hydroxylation activity. The results we obtained are of a priority character, expand the understanding of the hydroxylation of steroid compounds by bacterial cytochromes CYP106A1/A2, and are important for the creation of microbial strains for producing valuable hydroxysteroids.
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The Antifungal and Reactivation Activities of a Novel Glycine/Histidine-Rich Linear Peptide from Dog-Grass (Elytrigia repens (L.) Desv. Ex Nevski) Ears
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-03-26 , DOI: 10.1134/s000368382301009x
Using a combination of solid-phase extraction, affinity chromatography, and analytical reverse-phase HPLC, a new linear peptide was isolated from dog-grass (Elytrigia repens) ears that does not contain cysteine residues. Identification of its primary structure by Edman automated degradation made it possible to reveal the presence of several polyglycine regions, each consisting of six to eight residues, between which short fragments consisting of polar amino-acid residues are localized. The C-terminal fragment of the molecule is a positively charged site enriched in arginine and histidine residues. The structural features of this peptide determine its functionality. Thus, checking the presence of antimicrobial properties in its recombinant analogue, obtained by heterologous expression in a prokaryotic system, made it possible to determine the MIC for the tested fungal cultures only at sufficiently high active concentrations (52–104 μM). However, this compound had regulatory properties: at a concentration of 25 μM, a reactivating effect was noted, which increased the level of survival of Saccharomyces cerevisiae to UV-irradiation. The data we obtained expand the understanding of the functional features of plant defense peptides of an unusual structural type.
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The Effects of Exogenous IAA and BAP on the Metabolism of the Adhesion Zone Cells in Pea Seedling Roots (Pisum sativum L.) in the Initial Periods of Interaction with Rhizobium leguminosarum bv. viceae
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-03-26 , DOI: 10.1134/s0003683823010040
In the adhesion zone of etiolated pea seedling roots located at a distance of 5–15 mm from its apex, at 1 and 24 h after inoculation with the bacteria Rhizobium, the effects of exogenous 10–11 M indole-acetic acid (IAA) and 10–9 M 6-benzylaminopurine (BAP) on cell metabolism were investigated. The inoculated seedlings were used as a control not exposed to the action of phytohormones. Phytohormone-induced changes in the activity of soluble and cell wall-related peroxidases (POs) and polyphenol oxidases (PPOs), the tissue concentrations of hydrogen peroxide (H2O2), and nitric oxide (NO), as well as “soluble” (extracted by ethyl acetate and n-butanol) and “insoluble” phenolic compounds (PCs) and flavonoids are discussed. The analysis of the results showed that during both observation periods the exogenous effect of the IAA enhanced the protective responses in the adhesion zone cells and the action of BAP weakened them. It was shown that the differences in the metabolism of adhesion zone cells resulting from the action of exogenous BAP and IAA were related to their diametrically opposite effects on nodulation.
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Fluorescent-pigmented Microbial Polymer Nanoparticles: an Approach for Replacement of Bioimaging Agent in the Drug Delivery System
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-05-25 , DOI: 10.1134/s0003683823030171
AbstractCurrently, nanomaterials are getting more attention in drug delivery system (DDS), due to its flexibility in terms of physical, mechanical, electrical, magnetic, chemical and biological nature to achieve the higher therapeutic effects of a pharmaceutical drug. DDS is comprised of 3 major components including drug delivery carrier like polymer, therapeutic drug and an imaging agent. Biocompatible biopolymers polyhydroxyalkanoates (PHAs) are recognized as potential drug delivery carrier for transportation of drug along with imaging agent to the target site. Optical imaging agents such as fluorescent organic dyes, quantum dots, gold and silver nanoparticles are used for image-guided therapy in DDS. However, their cytotoxicity, carcinogenicity, mutagenicity, immunogenicity, reduced illumination and photostability holds back its successful application in human trails. Herein we put forth our hypothetical views for usage of fluorescent-pigmented PHAs nanoparticle in DDS and replace conventional imaging agents to resolve versatile issues concerned with these agents. Further, extensive research is highly essential prior to its applications.
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The Probiotic Properties of Saccharomycetes (Review)
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-04-13 , DOI: 10.1134/s0003683823010088
AbstractThe purpose of this review was to summarize and analyze information on the molecular genetic basis and methods for studying the probiotic activities of Saccharomycetes fungi, the mechanisms of their physiological action, and their application in biotechnology. The relevance of research in this area is confirmed by the dynamics of the growth of publications. The effectiveness of Saccharomyces boulardii in the treatment and prevention of diarrhea of various etiologies, relapses of Clostridium difficile infection, and the side effects of Helicobacter pylori infection therapy has been established with a high level of evidence. The genetic, cytological, cultural, and biochemical features of S. boulardii determine its probiotic activities. Other Saccharomyces strains with probiotic potential are most often isolated from national fermented plant and dairy products. A unified methodology for studying the probiotic properties of yeast has not yet been created; clinical trials involving people are needed to confirm their status. Strains of the species Saccharomyces cerevisiae and Kluyveromyces marxianus, which have an international safety status, are promising probiotics. Possible mechanisms of the physiological actions of Saccharomycetes include antimicrobial and antitoxic, trophic, antisecretory and anti-inflammatory effects. Some of the mechanisms of yeast probiotic action differ from those of bacteria, and not all of them are as yet understood. Saccharomycetes probiotics can be used to improve the biological value, quality, and safety of food products.
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Prospects for the Application of Sensor Elements for Detecting the Presence of Bacteria in Real Time
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-05-25 , DOI: 10.1134/s0003683823030122
A study was made of the response of a sensor element based on polydiphenylenephthalide to a change in the composition of the air medium during the cultivation of Enterobacter asburiae UOM 3 bacteria in a liquid nutrient medium. Registration of changes in the resistance of the sensor element in response to volatile organic compounds released by bacterial cells was carried out by measuring the current-voltage characteristics at specified time intervals. The results showed the relationship between the number of bacteria and the change in the resistance of the sensor element, due to the release of waste products of microorganisms. With an increase in the titer of bacteria by 3 orders of magnitude, the resistance of the sensor under the influence of volatile organic compounds accumulated in the medium decreased by 2 orders of magnitude. It is believed that sensors based on polydiphenylenephthalide can be used to determine the presence of bacteria in various materials and media.
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Investigating the Thermostability of Mycoplasma Arginine Deiminase: a Protein Simulation Approach
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-05-25 , DOI: 10.1134/s0003683823030195
AbstractEngineering the proteins to improve their thermostability is crucial for expanding their industrial and biotechnological applications. Targeted mutagenesis at flexible regions has been proved to be an efficient method to enhance the protein thermostability. Arginine deiminase (ADI), an Arg-catabolizing enzyme, is a potential antitumor agent for treating Arg-auxotrophic cancers, such as hepatocellular carcinoma and melanoma. It has also industrial potential application in measuring L-Arg concentration in beverages as well as the enzymatic production of L-Cit from L-Arg. In this study, molecular dynamics (MD) simulation was performed to investigate the stability and flexibility of the ADI from Mycoplasma arginini (MaADI) at two different temperatures (300 and 330 K), and subsequently to rigidify the most flexible regions through mutagenesis to enhance the enzyme stability. MaADI showed instability at 330 K. Loop L5 (102–106), and L23 (299–308) residues were predicted as the highest flexible regions, and, hence, were chosen as the mutation target. Eight variants were designed by mutating higher flexible residues of Loop23, N301-A304, based on consensus and/or most frequent naturally occurred residues for each position and ΔΔG. The stability of the modeled variant structures was investigated through MD simulation. G303D and A304G showed decreased flexibility of the residues and were introduced as more stable variants. As far as we know, no proper investigation has been performed on the MaADI stability before. Our results can provide a useful guide for engineering Mycoplasmal ADI to improve its properties.
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Extracellular Vesicles of Bacteria Mediate Intercellular Communication: Practical Applications and Biosafety
Expert Opinion on Drug Delivery ( IF 8.129 ) Pub Date: 2023-04-13 , DOI: 10.1134/s0003683823020035
Extracellular vesicles secreted by bacterial cells are the focus of close attention of researchers. They are enriched with bioactive molecules, mediate the intercellular communication of micro- and macroorganisms, participate in the adaptation of bacteria to stressful conditions, reprogramming target cells, and modulating immunoreactivity in higher organisms, thus changing the structure of microbial communities and ecosystems. The unique properties of bacterial extracellular vesicles (BEVs) open broad prospects for their practical application, in clinical medicine, agriculture, biotechnology, and ecology as diagnostic markers, vaccines, new biological products, and means of their delivery. However, to implement practical applications a number of problems need to be solved. This review focuses on the ambiguous role of BEVs in the regulation of living systems, the problem of assessing the safety of BEVs and approaches to its solution related to innovative technologies.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学2区 PHARMACOLOGY & PHARMACY 药学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
2.70 75 Science Citation Index Expanded Not
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